Cas no 918801-05-5 (1,4-Bis(4'-pyridylethynyl)durene)

1,4-Bis(4'-pyridylethynyl)durene structure
918801-05-5 structure
Product name:1,4-Bis(4'-pyridylethynyl)durene
CAS No:918801-05-5
MF:C24H20N2
MW:336.429005622864
CID:770808
PubChem ID:71426392

1,4-Bis(4'-pyridylethynyl)durene Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 4,4'-[(2,3,5,6-tetramethyl-1,4-phenylene)di-2,1-ethynediyl]bis-
    • 4-[2-[2,3,5,6-tetramethyl-4-(2-pyridin-4-ylethynyl)phenyl]ethynyl]pyridine
    • 4,4'-((2,3,5,6-Tetramethyl-1,4-phenylene)bis(ethyne-2,1-diyl))dipyridine
    • F76453
    • DTXSID00845150
    • CS-0169811
    • 4,4'-[(2,3,5,6-Tetramethyl-1,4-phenylene)di(ethyne-2,1-diyl)]dipyridine
    • SCHEMBL21652624
    • 918801-05-5
    • BS-46018
    • YSZC448
    • 4-(2-{2,3,5,6-TETRAMETHYL-4-[2-(PYRIDIN-4-YL)ETHYNYL]PHENYL}ETHYNYL)PYRIDINE
    • 1,4-Bis(4'-pyridylethynyl)durene
    • Inchi： InChI=1S/C24H20N2/c1-17-18(2)24(8-6-22-11-15-26-16-12-22)20(4)19(3)23(17)7-5-21-9-13-25-14-10-21/h9-16H,1-4H3
    • InChI Key： IDJIUEOEJRHYRR-UHFFFAOYSA-N
    • SMILES： CC1=C(C(=C(C(=C1C#CC2=CC=NC=C2)C)C)C#CC3=CC=NC=C3)C

Computed Properties

  • Exact Mass: 336.162648646g/mol
  • Monoisotopic Mass: 336.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 515
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8Ų
  • XLogP3: 5.3

1,4-Bis(4'-pyridylethynyl)durene Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1228553-1g
4,4'-((2,3,5,6-Tetramethyl-1,4-phenylene)bis(ethyne-2,1-diyl))dipyridine
 918801-05-5 95%
1g
 $400 2024-06-03
Ambeed
A1195845-100mg
4,4'-((2,3,5,6-Tetramethyl-1,4-phenylene)bis(ethyne-2,1-diyl))dipyridine
 918801-05-5 98%
100mg
 $71.0 2023-09-01
Chemenu
CM542095-250mg
4,4'-((2,3,5,6-Tetramethyl-1,4-phenylene)bis(ethyne-2,1-diyl))dipyridine
 918801-05-5 95%+
250mg
 $142 2024-07-20
Aaron
AR01J4DP-250mg
Pyridine, 4,4'-[(2,3,5,6-tetramethyl-1,4-phenylene)di-2,1-ethynediyl]bis-
 918801-05-5 98%
250mg
 $459.00 2025-02-12
Aaron
AR01J4DP-1g
Pyridine, 4,4'-[(2,3,5,6-tetramethyl-1,4-phenylene)di-2,1-ethynediyl]bis-
 918801-05-5 98%
1g
 $1112.00 2025-02-12
TRC
B918801-500mg
1,4-Bis(4'-pyridylethynyl)durene
 918801-05-5
500mg
 $ 345.00 2023-04-18
TRC
B918801-100mg
1,4-Bis(4'-pyridylethynyl)durene
 918801-05-5
100mg
 $ 92.00 2023-04-18
TRC
B918801-1mg
1,4-Bis(4'-pyridylethynyl)durene
 918801-05-5
1mg
 $ 540.00 2023-04-18
Chemenu
CM542095-1g
4,4'-((2,3,5,6-Tetramethyl-1,4-phenylene)bis(ethyne-2,1-diyl))dipyridine
 918801-05-5 95%+
1g
 $356 2024-07-20
Chemenu
CM542095-100mg
4,4'-((2,3,5,6-Tetramethyl-1,4-phenylene)bis(ethyne-2,1-diyl))dipyridine
 918801-05-5 95%+
100mg
 $85 2024-07-20

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Amadis Chemical Company Limited
(CAS:918801-05-5)1,4-Bis(4'-pyridylethynyl)durene
A1063865
Purity:99%
Quantity:1g
Price ($):267.0